Cas no 79636-93-4 (4-Bromo-1-ethoxy-2-methylbenzene)

4-Bromo-1-ethoxy-2-methylbenzene structure
79636-93-4 structure
Product Name:4-Bromo-1-ethoxy-2-methylbenzene
CAS No:79636-93-4
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD12547896
CID:1076908
PubChem ID:12677366
Update Time:2025-09-22

4-Bromo-1-ethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-ethoxy-2-methylbenzene
    • 5-BROMO-2-ETHOXYTOLUENE
    • 4-Brom-2-methyl-phenetol
    • 4-bromo-1-ethoxy-2-methyl-benzene
    • 4-bromo-2-methyl-phenetole
    • 4-bromo-N-trichloroacetylphenylamine
    • 4-bromo-o-cresol ethyl ether
    • 4'-bromotrichloroacetanilide
    • 5-Brom-2-aethoxy-toluol
    • 4-Bromo-1-ethoxy-2-methylbenzene (ACI)
    • 1-Bromo-4-ethoxy-3-methylbenzene
    • DB-367357
    • VLEKYZFNWIUBGE-UHFFFAOYSA-N
    • AKOS009550024
    • FS-5611
    • MFCD12547896
    • D97602
    • SY317167
    • 79636-93-4
    • SCHEMBL257828
    • CS-0186945
    • MDL: MFCD12547896
    • Inchi: 1S/C9H11BrO/c1-3-11-9-5-4-8(10)6-7(9)2/h4-6H,3H2,1-2H3
    • InChI Key: VLEKYZFNWIUBGE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(OCC)=CC=1

Computed Properties

  • Exact Mass: 213.99900
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 244.5±20.0 °C at 760 mmHg
  • Flash Point: 108.4±7.8 °C
  • PSA: 9.23000
  • LogP: 3.15620
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromo-1-ethoxy-2-methylbenzene Security Information

4-Bromo-1-ethoxy-2-methylbenzene Pricemore >>

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